Cas no 19589-25-4 (2-Methyl-2-(3,4,5-trimethoxyphenyl)propanal)

• Product Name: 2-Methyl-2-(3,4,5-trimethoxyphenyl)propanal
• CAS No: 19589-25-4
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 1094976
• PubChem ID: 73554638
• Update Time: 2025-09-22

2-Methyl-2-(3,4,5-trimethoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(3,4,5-trimethoxyphenyl)propanal
• 19589-25-4
• EN300-1844973

• Inchi： 1S/C13H18O4/c1-13(2,8-14)9-6-10(15-3)12(17-5)11(7-9)16-4/h6-8H,1-5H3
• InChI Key： PTOCOQGLKZYCHS-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C(C=O)(C)C)OC)OC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-Methyl-2-(3,4,5-trimethoxyphenyl)propanal

2-Methyl-2-(3,4,5-trimethoxyphenyl)propanal: A Comprehensive Overview

2-Methyl-2-(3,4,5-trimethoxyphenyl)propanal is a unique organic compound that has garnered significant attention in the field of natural products chemistry and pharmaceutical research. This compound, also known by its CAS registry number 19589-25-4, belongs to a class of molecules that combine aromatic and aliphatic functionalities, making it a subject of interest for both academic and industrial researchers.

The structure of 2-Methyl-2-(3,4,5-trimethoxyphenyl)propanal features a central aldehyde group (propanal) attached to a methyl-substituted aromatic ring. The aromatic ring itself is highly functionalized with three methoxy groups at the 3, 4, and 5 positions, creating a trimethoxybenzene core. This unique combination of substituents renders the compound both chemically distinct and biologically relevant.

Recent studies have highlighted the potential of 2-Methyl-2-(3,4,5-trimethoxyphenyl)propanal as a lead molecule in drug discovery. Its methoxy-substituted aromatic ring is known to exhibit significant antioxidant and anti-inflammatory properties, which are highly sought after in the development of therapeutic agents for conditions such as neurodegenerative diseases, cancer, and chronic inflammatory disorders.

One of the most promising avenues of research involving this compound is its role in polyphenol chemistry. Polyphenols are a diverse class of natural products that are increasingly recognized for their health-promoting effects. The presence of multiple methoxy groups on the aromatic ring not only contributes to the compound's stability but also enhances its ability to interact with biological systems, particularly through receptor-mediated mechanisms.

Another area of interest is the potential of 2-Methyl-2-(3,4,5-trimethoxyphenyl)propanal in cancer research. Studies have demonstrated that this compound can induce apoptosis (programmed cell death) in certain cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, the compound's ability to modulate key signaling pathways involved in tumor growth and metastasis makes it a valuable candidate for further investigation.

From a pharmacokinetic perspective, the compound exhibits favorable absorption and distribution properties, which are critical factors in drug development. Its relatively low toxicity profile further underscores its suitability as a potential therapeutic agent. However, additional research is required to fully characterize its metabolism and excretion pathways in human systems.

In conclusion, 2-Methyl-2-(3,4,5-trimethoxyphenyl)propanal represents an exciting frontier in the intersection of natural products chemistry and pharmaceutical science. Its unique structural features, coupled with its demonstrated biological activities, position it as a promising candidate for the development of novel therapeutic agents. As research in this field continues to evolve, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the biomedical industry.